Cas no 1705520-11-1 (benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate)

• Product Name: benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate
• CAS No: 1705520-11-1
• MF: C₂₃H₂₀N₄O₅
• MW: 432.428705215454
• CID: 5366004
• Update Time: 2025-08-03

benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[2-[[2-[[3-(2-furanyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]amino]-2-oxoethyl]carbamate
• benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate

• Inchi： 1S/C23H20N4O5/c28-20(14-24-23(29)31-15-16-7-2-1-3-8-16)25-18-10-5-4-9-17(18)13-21-26-22(27-32-21)19-11-6-12-30-19/h1-12H,13-15H2,(H,24,29)(H,25,28)
• InChI Key： JMZCYMNNEQSCPH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(NC1=CC=CC=C1CC1ON=C(C2=CC=CO2)N=1)=O

Additional information on benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate

Comprehensive Analysis of Benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate (CAS 1705520-11-1)

The compound benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate (CAS 1705520-11-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a furan ring, an oxadiazole core, and a carbamate group, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may include antimicrobial, anti-inflammatory, or enzyme-inhibitory effects.

In recent years, the demand for novel heterocyclic compounds like benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate has surged, driven by the need for innovative therapeutics and functional materials. The oxadiazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which enhances its interaction with biological targets. This has led to increased searches for "oxadiazole derivatives in drug design" and "furan-based bioactive compounds" across academic and industrial platforms.

The synthesis of CAS 1705520-11-1 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired 1,2,4-oxadiazol-5-yl scaffold. Its benzyl carbamate group further adds to its synthetic versatility, allowing for modifications that can tailor its physicochemical properties. Such flexibility aligns with current trends in "structure-activity relationship (SAR) studies" and "fragment-based drug discovery," which are hot topics in medicinal chemistry.

From an application perspective, benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate holds promise in areas such as small-molecule inhibitors and bioconjugation. Its furan and oxadiazole units are often explored for their role in modulating protein-ligand interactions, a key focus in "targeted therapy development." Additionally, its potential use in "fluorescent probes" or "molecular sensors" has been speculated, given the aromatic nature of its components.

As the scientific community continues to explore CAS 1705520-11-1, questions like "how to synthesize furan-oxadiazole hybrids" or "what are the biological activities of benzyl carbamates" frequently appear in search engines. These queries reflect the growing interest in optimizing such compounds for specific applications. Furthermore, advancements in computational chemistry, such as "molecular docking studies," have enabled researchers to predict the binding affinity of this molecule with various biological targets, accelerating its preclinical evaluation.

In conclusion, benzyl N-{[(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]methyl}carbamate represents a compelling case study in modern organic chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of "drug-like properties" and "molecular design." As more data emerges, this compound may soon find its place in the next generation of bioactive molecules.